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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644

For immediate reference, 4-Bromo-2-nitroaniline is a hazardous chemical requiring careful
handling and disposal in accordance with federal, state, and local regulations. It is harmful if
swallowed, in contact with skin, or inhaled, and causes serious skin and eye irritation.[1][2]
Always consult your institution's specific safety protocols and the full Safety Data Sheet (SDS)
before handling this compound.

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-2-nitroaniline, tailored for researchers, scientists, and drug development
professionals.

Key Physical and Chemical Properties

A summary of the key quantitative data for 4-Bromo-2-nitroaniline is provided in the table
below for easy reference.

Property Value

Molecular Formula CeHsBrN202[2]

Molecular Weight 217.02 g/mol [2][3]
Appearance Yellow Solid[1]

Melting Point 110-113 °CJ[3]

Storage Class 11 - Combustible Solids[3]
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Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
contamination.

1. Evacuation and Ventilation:
e Immediately evacuate unnecessary personnel from the spill area.
e Ensure the area is well-ventilated to prevent the accumulation of dust and vapors.[4]
2. Personal Protective Equipment (PPE):
o Before cleanup, don the appropriate PPE, including:

o Chemical-resistant gloves

o Safety goggles or face shield[3][4]

o Protective clothing to prevent skin contact[1][4]

o An N95 dust mask or a respirator for respiratory protection[3][4]
3. Containment and Cleanup:
e Avoid generating dust.[5]

o Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
hazardous waste.[1][5][6]

4. Decontamination:
o Wash the spill area thoroughly with soap and water.
 Remove and wash all contaminated clothing before reuse.[7]

5. Waste Disposal:
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o Seal the container with the spilled material and dispose of it as hazardous waste through a
licensed disposal company.[7]

Standard Operating Procedure for Disposal

The proper disposal of 4-Bromo-2-nitroaniline is critical to ensure environmental safety and
regulatory compliance.

1. Waste Ildentification and Segregation:

» All waste containing 4-Bromo-2-nitroaniline, including unused product and contaminated
materials, must be treated as hazardous waste.

e Segregate this waste from non-hazardous materials.
2. Containerization:

o Collect waste in a clearly labeled, sealed, and appropriate container to prevent leaks or
spills.

3. Disposal Pathway:

e The disposal of 4-Bromo-2-nitroaniline must be entrusted to a licensed waste disposal
company.

o Adhere to all local and national regulations concerning chemical waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
nitroaniline.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_2_Bromo_N_N_diethyl_4_nitroaniline.pdf
https://www.benchchem.com/product/b116644?utm_src=pdf-body
https://www.benchchem.com/product/b116644?utm_src=pdf-body
https://www.benchchem.com/product/b116644?utm_src=pdf-body
https://www.benchchem.com/product/b116644?utm_src=pdf-body
https://www.benchchem.com/product/b116644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Handling 4-Bromo-2-nitroaniline
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Caption: Disposal workflow for 4-Bromo-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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